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Compound of Interest

Compound Name: 4,4'-(9-Fluorenylidene)dianiline

Cat. No.: B098456 Get Quote

A Technical Guide to 4,4'-(9-Fluorenylidene)dianiline
This technical guide provides an in-depth overview of 4,4'-(9-Fluorenylidene)dianiline, a

fluorene-based diamine compound of significant interest in materials science and polymer

chemistry. It is intended for researchers, scientists, and professionals in drug development and

related fields.

Core Properties
4,4'-(9-Fluorenylidene)dianiline, also known as 9,9-bis(4-aminophenyl)fluorene (BAFL), is a

white solid organic compound.[1] Its rigid, cardo-type structure, imparted by the fluorene group,

provides excellent thermal stability and solubility to polymers derived from it, such as

polyimides.

Physicochemical Data
The key quantitative data for 4,4'-(9-Fluorenylidene)dianiline are summarized in the table

below for easy reference.
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Property Value References

Molecular Formula C₂₅H₂₀N₂ [1][2][3][4][5]

Molecular Weight 348.44 g/mol [1][2][4][5]

CAS Number 15499-84-0 [2][5]

Melting Point 237-239 °C [1][6]

Density 1.2 ± 0.1 g/cm³ [1]

Appearance Pure white solid [1]

Experimental Protocols
This section details the methodologies for the synthesis and purification of 4,4'-(9-
Fluorenylidene)dianiline, as well as common analytical techniques for its characterization.

Synthesis of 4,4'-(9-Fluorenylidene)dianiline
A common method for synthesizing 4,4'-(9-Fluorenylidene)dianiline involves the

condensation reaction of 9-fluorenone with aniline.[1] The following protocol is a representative

example:

Reaction Setup: To a reaction vessel equipped with a water trap, add 72 g of 9-fluorenone,

155.4 g of aniline hydrochloride, 10 g of sodium bisulfite, 145 g of aniline, and 100 g of

toluene.[1]

Initial Reaction: Heat the mixture to 125-130 °C with stirring. Maintain this temperature for 3

hours, collecting the water generated during the reaction in the trap.[1]

Temperature Increase: Slowly increase the temperature to 145-150 °C over a period of 3

hours.[1]

Cooling and Neutralization: After the reaction is complete, cool the mixture to 95 °C. Add a

10% sodium hydroxide solution dropwise until the pH of the solution is approximately 9.[1]

Maintain at 95 °C for 3 hours to ensure complete neutralization.[1]
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Isolation: Allow the mixture to separate into layers at 95 °C. Collect the upper organic layer

and cool it gradually to 20-30 °C with stirring for 1 hour to induce crystallization.[1]

Filtration: Filter the resulting solid and dry to obtain the crude product.[1]

Purification Protocol
The crude product can be further purified by recrystallization and washing steps:

Washing: The crude product is washed with xylene to remove impurities.[1]

Recrystallization: 141 g of the washed product is dissolved in 2800 g of deionized water with

49.3 g of 33% hydrochloric acid and 28 g of activated carbon. The mixture is heated to 65-70

°C for 2 hours.[1]

Filtration and Precipitation: The hot solution is filtered. A 10% ammonia solution is added to

the filtrate at 60-65 °C until the pH reaches 9-10 to precipitate the purified product.[1]

Final Isolation: The mixture is stirred for 3 hours, then cooled to 20-30 °C. The purified solid

is collected by filtration and dried.[1]

Analytical Characterization
The purity and structure of 4,4'-(9-Fluorenylidene)dianiline can be confirmed using various

analytical techniques, including:

High-Performance Liquid Chromatography (HPLC)[1][7]

Gas Chromatography-Mass Spectrometry (GC-MS)[4][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy[4][7]

Infrared (IR) Spectroscopy[4]

Visualized Workflow
The following diagrams illustrate key processes and relationships relevant to 4,4'-(9-
Fluorenylidene)dianiline.
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Synthesis workflow for 4,4'-(9-Fluorenylidene)dianiline.
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Purification process for 4,4'-(9-Fluorenylidene)dianiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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